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Compound of Interest

Compound Name: RXFP1 receptor agonist-1

Cat. No.: B15137488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of key RXFP1 agonists, the

endogenous peptide ligand relaxin (specifically, recombinant human relaxin-2, or serelaxin) and

the small-molecule agonist ML290, across various cell lines. The information presented is

supported by experimental data from published studies, offering insights into their differential

signaling and functional effects.

Data Presentation: Quantitative Comparison of
RXFP1 Agonist Activity
The following table summarizes the potency (pEC50) of H2 relaxin and ML290 in stimulating

cAMP production, a primary signaling event upon RXFP1 activation, in different cell line

models. This data highlights the variability in agonist response depending on the cellular

context and receptor expression levels.
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Cell Line
Receptor
Expression

Agonist
pEC50 for
cAMP
Accumulation

Reference

HEK293-RXFP1
Recombinant

(Human)
H2 Relaxin 10.3 ± 0.1 [1]

ML290 6.4 ± 0.1 [1]

HEK293

(transient)

Recombinant

(Human)
H2 Relaxin

9.7 - 11.3

(dependent on

expression level)

[2]

ML290
5.1 (at 5% v/v

BacMam)
[2]

THP-1
Endogenous

(Human)
ML290

~2-fold lower

than in HEK293-

RXFP1

[3]

LX-2 (hepatic

stellate)

Endogenous

(Human)
H2 Relaxin 9.0 [2]

ML290 4.0 [2]

hHSCs (primary

hepatic stellate

cells)

Endogenous

(Human)
H2 Relaxin 9.0 [2]

ML290 5.8 [2]

Human Cardiac

Fibroblasts

(HCFs)

Endogenous

(Human)
H2 Relaxin

9.6 ± 0.7 (for

cGMP)
[4]

ML290
7.5 ± 0.3 (for

cGMP)
[4]

Human Vascular

Cells

Endogenous

(Human)
ML290

~10x more

potent for cGMP

vs. cAMP

[1][4]
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Note: pEC50 is the negative logarithm of the molar concentration of an agonist that produces

50% of the maximal possible effect. Higher values indicate greater potency. Data are presented

as mean ± SEM where available.

Signaling Pathway Diagrams
The following diagrams illustrate the key signaling pathways activated by RXFP1 agonists and

a typical experimental workflow for their validation.
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Cell Culture & Treatment

Downstream Assays

Data Analysis

Seed cells expressing RXFP1
(e.g., HEK293-RXFP1, primary cells)

Starve cells to reduce
basal signaling (optional)

Treat with RXFP1 agonist
(e.g., Relaxin, ML290)

at varying concentrations

cAMP Accumulation Assay
(e.g., HTRF, ELISA)

ERK Phosphorylation Assay
(Western Blot, In-Cell Western)

Other functional assays
(e.g., Cell impedance, Migration)

Generate dose-response curves

Calculate EC50 and Emax values

Statistical Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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